methyl [(5E)-5-{[1-(3-bromophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]acetate

• Molecular Formula: C19H17BrN2O4S
• Molecular Weight: 449.3 g/mol
• IUPAC Name: methyl 2-[(5E)-5-[[1-(3-bromophenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]acetate
• InChI: InChI=1S/C19H17BrN2O4S/c1-11-7-13(12(2)22(11)15-6-4-5-14(20)9-15)8-16-18(24)21(19(25)27-16)10-17(23)26-3/h4-9H,10H2,1-3H3/b16-8+
• InChI Key: YSYCXBDNUDWPON-LZYBPNLTSA-N
• Isomeric SMILES: CC1=CC(=C(N1C2=CC(=CC=C2)Br)C)/C=C/3\C(=O)N(C(=O)S3)CC(=O)OC
• SMILES: CC1=CC(=C(N1C2=CC(=CC=C2)Br)C)C=C3C(=O)N(C(=O)S3)CC(=O)OC

Description

Methyl [(5E)-5-{[1-(3-bromophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]acetate is a chemical compound that has been studied for its potential applications in scientific research. This compound is a thiazolidinedione derivative that has been synthesized using a specific method. In

Mechanism of Action

The mechanism of action of Methyl [(5E)-5-{[1-(3-bromophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]acetate is not fully understood. However, it is believed that this compound may act by inhibiting the activity of specific enzymes or signaling pathways that are involved in inflammation, cancer cell growth, and glucose metabolism.
Biochemical and Physiological Effects:
Methyl [(5E)-5-{[1-(3-bromophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]acetate has been shown to have a number of biochemical and physiological effects. This compound has been shown to reduce the production of inflammatory cytokines, such as TNF-alpha and IL-6, in animal models of inflammation. Additionally, this compound has been shown to inhibit the growth of cancer cells in vitro and in vivo. Finally, this compound has been shown to improve insulin sensitivity and to reduce blood glucose levels in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One advantage of using Methyl [(5E)-5-{[1-(3-bromophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]acetate in lab experiments is its potential to inhibit the growth of cancer cells. Additionally, this compound may be useful for studying the mechanisms of inflammation and glucose metabolism. However, one limitation of using this compound is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are a number of future directions that could be pursued in the study of Methyl [(5E)-5-{[1-(3-bromophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]acetate. One potential direction would be to further investigate the compound's mechanism of action, which could lead to the development of more effective therapeutic agents. Additionally, this compound could be studied in combination with other drugs or compounds to determine if it has synergistic effects. Finally, this compound could be studied in animal models of other diseases, such as Alzheimer's disease or Parkinson's disease, to determine if it has potential therapeutic applications in these areas.

Synthesis Methods

Methyl [(5E)-5-{[1-(3-bromophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]acetate has been synthesized using a method that involves the reaction of 3-bromoacetophenone with dimethyl malonate in the presence of sodium hydride. The resulting product is then reacted with thiosemicarbazide to form the thiazolidinedione derivative. This method has been optimized to produce a high yield of the desired compound.

Scientific Research Applications

Methyl [(5E)-5-{[1-(3-bromophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]acetate has potential applications in scientific research. This compound has been studied for its potential as an anti-inflammatory agent, as well as for its potential to inhibit the growth of cancer cells. Additionally, this compound has been studied for its potential to improve insulin sensitivity and to reduce blood glucose levels in animal models of diabetes.